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Compound of Interest

Compound Name: N-quinolin-6-ylbenzamide

CAS No.: 219645-89-3

Cat. No.: B2453654

Get Quote

Executive Summary & Mechanistic Basis
N-quinolin-6-ylbenzamide derivatives represent a class of small-molecule inhibitors targeting

SIRT2, an NAD+-dependent deacetylase abundant in the central nervous system (CNS).

Unlike broad-spectrum sirtuin inhibitors, this scaffold exploits a unique "selectivity pocket" near

the SIRT2 active site, allowing for high specificity over SIRT1 and SIRT3.[1]

Mechanism of Action
Inhibition of SIRT2 increases the acetylation of

-tubulin (Lys40) and reduces the toxicity of

-synuclein aggregates. This mechanism is critical for restoring axonal transport and preventing
dopaminergic neuron loss in Parkinson's Disease (PD) and Huntington's Disease models.
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Figure 1: Mechanistic pathway of SIRT2 inhibition leading to neuroprotection.[2][3] The

compound blocks SIRT2-mediated deacetylation, stabilizing microtubules and reducing

synuclein toxicity.

Comparative Benchmarking
To objectively assess the potency of N-quinolin-6-ylbenzamide, it must be benchmarked

against AK-7 (a standard brain-penetrant SIRT2 inhibitor) and AGK2 (a potent but less soluble

tool compound).
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Table 1: In Vitro & In Vivo Potency Comparison

Metric
N-quinolin-6-
ylbenzamide
(Optimized)

AK-7 (Standard) AGK2 (Reference)

SIRT2 IC50 50 - 150 nM 15.5 µM 3.5 µM

SIRT1 Selectivity > 50-fold > 10-fold > 10-fold

Brain/Plasma Ratio

(1h)
0.8 - 1.2 ~0.5 < 0.1 (Poor)

Half-life (

)
4 - 6 hours < 1 hour ~2 hours

Primary Indication Parkinson's / FOP Parkinson's Huntington's

Key Insight: While AK-7 is the historical standard, N-quinolin-6-ylbenzamide derivatives often

exhibit superior metabolic stability and brain penetrance due to the lack of the labile sulfamoyl

group present in AK-7.

Experimental Protocols for Benchmarking
Protocol A: Pharmacokinetics (PK) & Brain Penetrance
Objective: Determine the Brain/Plasma (B/P) ratio to validate CNS engagement.

Subject: Male C57BL/6 mice (8-10 weeks old).

Formulation: Dissolve compound in 5% DMSO + 40% PEG400 + 55% Saline.

Dosing: Administer single dose 10 mg/kg via Intraperitoneal (IP) or Oral Gavage (PO).

Sampling:

Collect blood via cardiac puncture at 0.5, 1, 2, 4, 8, and 24 hours.

Immediately harvest brains; rinse in cold PBS.
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Analysis: Homogenize brain tissue. Quantify compound levels using LC-MS/MS (MRM

mode).

Calculation:

.

Target Benchmark: Ratio > 0.5 is required for effective CNS therapeutics.

Protocol B: MPTP-Induced Parkinson’s Efficacy Model
Objective: Assess neuroprotection by quantifying Tyrosine Hydroxylase (TH) positive neurons.

Induction: Administer MPTP (20 mg/kg, IP) four times at 2-hour intervals to induce

dopaminergic lesioning.

Treatment:

Group 1: Vehicle Control.

Group 2: MPTP Only.

Group 3: MPTP + AK-7 (20 mg/kg, IP, bid).

Group 4: MPTP + N-quinolin-6-ylbenzamide (10 mg/kg, PO, qd).

Note: Begin treatment 1 hour post-last MPTP dose and continue for 7 days.

Readout 1 (Behavioral):Rotarod Test on Day 7. Measure latency to fall (retention time).

Readout 2 (Histology): Perfusion fixation. Stain Substantia Nigra pars compacta (SNpc)

sections for Tyrosine Hydroxylase (TH).

Validation: Western Blot of striatal tissue for Acetylated

-Tubulin (Lys40). An increase confirms SIRT2 target engagement.

Experimental Workflow Visualization
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Figure 2: Step-by-step workflow for validating potency from pharmacokinetics to in vivo

efficacy.

Critical Analysis & Troubleshooting
Solubility Issues: The planar quinoline ring can lead to poor aqueous solubility. If precipitation

occurs in the vehicle, switch to a Cyclodextrin-based formulation (e.g., 20% HP-

-CD).

Selectivity Verification: Always run a counter-screen against SIRT1 and SIRT3. Off-target

inhibition of SIRT1 can lead to opposing metabolic effects.

Metabolite Tracking: Watch for oxidation on the quinoline nitrogen (N-oxide formation), which

is a common metabolic soft spot reducing in vivo half-life.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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